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Compound of Interest

Compound Name: Metolazone

CAS No.: 56436-31-8

Cat. No.: B10753070 Get Quote

Executive Summary & Scientific Rationale
Effective disposal of Metolazone—a quinazoline-sulfonamide diuretic—requires more than

simple regulatory compliance; it demands a lifecycle approach to prevent environmental

bioaccumulation. While Metolazone is not classified as a P-listed or U-listed acute toxin under

the Resource Conservation and Recovery Act (RCRA), it is a biologically active pharmaceutical

ingredient (API) with high stability in aqueous environments.

The Core Directive:Zero-Sewering Policy. Under no circumstances should Metolazone be

discharged into municipal wastewater systems. Its sulfonamide moiety is resistant to standard

hydrolysis, posing a risk of persistence in water tables. This guide outlines a self-validating

workflow to ensure complete thermal destruction (incineration) is achieved, adhering to EPA 40

CFR Part 266 Subpart P standards.

Chemical Profile & Disposal Implications[1][2][3][4]
[5]
Understanding the physicochemical properties of Metolazone dictates the handling protocol.
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Property Data Operational Implication

CAS Number 17560-51-9
Unique identifier for waste

manifests.[1]

Molecular Formula C₁₆H₁₆ClN₃O₃S

Contains Sulfur/Chlorine;

requires scrubbers during

incineration.[1]

Solubility

Sparingly soluble in water;

soluble in organic solvents.[1]

[2]

Do not attempt water dilution

for disposal.[1]

Stability Light-sensitive; stable in air.[1]
Store waste in opaque or

amber containers.[1]

Hazard Class
Irritant (Skin/Eye); Target

Organ Toxicity (Kidney).[1]

Standard PPE (Nitrile/Lab

Coat) is mandatory.[1]

RCRA Status
Non-Listed (unless mixed with

hazardous solvents).[1]

Classified generally as Non-

RCRA Regulated

Pharmaceutical Waste.

Regulatory Framework: The "Subpart P"
Standard[7][8]
In 2019, the EPA finalized 40 CFR Part 266 Subpart P, streamlining the management of

hazardous waste pharmaceuticals.[3] While Metolazone itself does not carry a specific EPA

waste code (like P001 or U001), it falls under the "Non-Creditable Hazardous Waste

Pharmaceutical" workflow when discarded in a healthcare or research setting.

Rule 1:Prohibition on Sewering. (40 CFR § 266.505) - Ban on flushing pharmaceuticals

down the drain.

Rule 2:Empty Containers. (40 CFR § 266.507) - Containers are considered "RCRA Empty"

only if all wastes have been removed using standard practices (pouring, pumping,

aspirating).[1]
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Step-by-Step Disposal Protocol
This protocol uses a Segregation-First approach.[1] The disposal path depends on whether the

Metolazone is a pure solid or dissolved in a solvent.

Phase 1: Waste Characterization & Segregation
Scenario A: Pure Metolazone (Powder/Tablets) or Aqueous Solutions

Classification: Non-RCRA Regulated Pharmaceutical Waste.

Container Color:Blue or White (industry standard for non-RCRA pharma waste).

Action: Place directly into the container. Do not mix with "Red Bag" (biohazard) waste unless

the substance is contaminated with blood/pathogens.

Scenario B: Metolazone in Organic Solvents (e.g., Methanol, Acetonitrile)[1]

Classification: RCRA Hazardous Waste (due to Ignitability D001 or Toxicity of the solvent).[4]

Container Color:Black (industry standard for RCRA hazardous waste).

Action: This mixture must be treated as hazardous waste based on the solvent's properties.

Phase 2: Packaging & Labeling[1]
Primary Containment: Use High-Density Polyethylene (HDPE) containers. Glass is

acceptable for liquids but poses a breakage risk.

Labeling:

Label Text: "Non-Hazardous Pharmaceutical Waste - Metolazone" (for Scenario A).

Closure: Caps must be screw-top and tightly sealed. Parafilm is not a secondary seal for

transport; use tamper-evident tape.[1]

Phase 3: Spill Management (Immediate Response)[1]
If a spill occurs during the disposal process, follow this containment logic:
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Solids (Powder):

Do not sweep vigorously (creates dust aerosols).

Cover with wet paper towels to dampen.

Scoop into a disposable container.

Wash surface with soap and water; collect rinsate as waste.

Liquids:

Absorb with vermiculite, diatomite, or universal spill pads.

Do not use combustible materials (sawdust) if the solvent is flammable.

Decontaminate surface with 70% Isopropanol or Ethanol.

Operational Workflow Diagram
The following decision tree illustrates the logic flow for determining the correct disposal bin.

This visual aid ensures technicians make the correct segregation decision instantly.
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Waste Generation:
Metolazone (CAS 17560-51-9)

Physical Form?

Solid / Powder / Tablet

Liquid Solution

BLUE/WHITE BIN
(Non-RCRA Pharma Waste)

Destruction: Incineration

Pure Substance

RED BIN
(Biohazard)

*Only if contaminated w/ blood*

Contaminated w/ Pathogens

Is the Solvent Hazardous?
(e.g., Methanol, Acetonitrile)

No (Aqueous/Saline)

BLACK BIN
(RCRA Hazardous Waste)

Code: D001 (Ignitable) or F-List

Yes (Flammable/Toxic)

Click to download full resolution via product page

Figure 1: Decision matrix for Metolazone waste segregation. Note that "Black Bin" takes

precedence if hazardous solvents are involved.

Personal Protective Equipment (PPE) Matrix
Safety is non-negotiable. The following PPE is required during waste transfer and spill cleanup.
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Protection Level Item Specification Rationale

Respiratory
N95 or P100

Respirator
NIOSH-Approved

Prevents inhalation of

fine API dust during

solid transfer.[1]

Dermal Gloves
Nitrile (Double-glove

recommended)

Metolazone is a skin

irritant; nitrile provides

chemical resistance.

[1]

Ocular Safety Goggles ANSI Z87.1+

Protects against

splashes (liquids) and

airborne dust.[1]

Body Lab Coat
Tyvek or Cotton

(Buttoned)

Prevents

contamination of

street clothes.[1]

Final Disposition: Incineration
The ultimate goal of this protocol is High-Temperature Incineration.

Why: Landfilling (even in lined cells) risks leachate escaping over decades.

Mechanism: Incineration at >1000°C breaks the sulfonamide bond (

) and the quinazoline ring, converting the molecule into basic oxides (

,

,

) which are captured by the facility's scrubber systems.

Verification: Ensure your waste contractor provides a Certificate of Destruction (COD) for

every shipment containing APIs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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